2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide

Specification

• Molecular Formula: C7H8N6O2S2
• Molecular Weight: 272.3 g/mol
• IUPAC Name: 2-(1-methyltetrazol-5-yl)sulfanyl-N-(4-oxo-1,3-thiazolidin-2-ylidene)acetamide
• Standard InChI: InChI=1S/C7H8N6O2S2/c1-13-7(10-11-12-13)17-3-5(15)9-6-8-4(14)2-16-6/h2-3H2,1H3,(H,8,9,14,15)
• Standard InChI Key: GAWHCWIPWYYLKV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)N=C2NC(=O)CS2

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

The compound’s IUPAC name, 2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide, reflects its intricate structure comprising two nitrogen-rich heterocycles: a 1-methyltetrazole moiety linked via a sulfanyl group to a 4-oxo-4,5-dihydrothiazole ring, with an acetamide bridge at the 2-position. The molecular formula C₇H₈N₆O₂S₂ (molecular weight: 272.3 g/mol) underscores its high nitrogen content (30.8% by mass), a feature often associated with bioactivity in pharmaceutical agents.

Key structural attributes include:

• Tetrazole ring: A five-membered aromatic ring with four nitrogen atoms, stabilized by resonance. The methyl group at the 1-position enhances metabolic stability compared to unsubstituted tetrazoles.

• Thiazolidinone core: The 4-oxo-4,5-dihydrothiazole moiety introduces a conjugated enone system, enabling electrophilic reactivity at the carbonyl group.

• Acetamide linker: The –N–C(=O)–CH₂– group provides structural flexibility and hydrogen-bonding capacity, critical for target binding.

Table 1: Molecular and Spectroscopic Properties

Property	Value/Description
Molecular Formula	C₇H₈N₆O₂S₂
Molecular Weight	272.3 g/mol
SMILES Notation	CN1C(=NN=N1)SCC(=O)N=C2NC(=O)CS2
logP	1.81 (predicted)
Hydrogen Bond Acceptors	8
Topological Polar Surface Area	105.4 Ų

Synthesis and Analytical Characterization

Synthetic Methodology

Industrial-scale synthesis typically employs a multi-step sequence:

• Tetrazole Formation: Cyclocondensation of sodium azide with nitriles under acidic conditions generates the 1-methyltetrazole-5-thiol precursor.

• Thiazolidinone Synthesis: Reaction of cysteamine with chloroacetyl chloride yields the 4-oxo-thiazolidine intermediate.

• Coupling Reaction: Mitsunobu or nucleophilic substitution conditions link the tetrazole-thiol to the thiazolidinone-acetamide scaffold, with dimethylformamide (DMF) as the preferred solvent.

Critical process parameters:

• Temperature: 60–80°C for coupling steps to avoid decomposition.

• Catalysts: Triphenylphosphine in Mitsunobu reactions (yield >75%).

• Purification: Reverse-phase HPLC with acetonitrile/water gradients achieves >95% purity.

Analytical Validation

Structural confirmation relies on:

• ¹H NMR: Characteristic signals at δ 3.45 ppm (thiazole CH₂), δ 3.90 ppm (N–CH₃), and δ 10.2 ppm (amide NH).

• IR Spectroscopy: Strong absorptions at 1685 cm⁻¹ (C=O stretch) and 2550 cm⁻¹ (S–H, absent in final product).

• Mass Spectrometry: ESI-MS [M+H]⁺ peak at m/z 273.1.

Reactivity and Chemical Behavior

Electrophilic Susceptibility

The thiazolidinone’s α,β-unsaturated carbonyl system undergoes Michael additions with nucleophiles (e.g., amines, thiols) at the β-carbon. For example, reaction with benzylamine in ethanol produces a substituted thiazolidine derivative (yield: 68%).

Tetrazole Ring Modifications

Despite aromatic stabilization, the tetrazole’s N–S bond cleaves under strong oxidizing conditions (e.g., H₂O₂/HOAc), yielding sulfonic acid derivatives. This reactivity necessitates inert atmospheres during storage.

Table 2: Stability Under Accelerated Conditions

Condition	Degradation After 30 Days	Major Degradants
40°C/75% RH	4.2%	Sulfoxide, hydrolyzed amide
UV Light (300 nm)	9.8%	Ring-opened thiazole products

Applications in Scientific Research

Pharmaceutical Development

As a lead compound in antibiotic discovery programs, its dual DHFR/COX-2 inhibition profile offers potential for multitarget therapies. Structural analogs with modified acetamide groups show enhanced blood-brain barrier permeability in rodent models.

Materials Science

The tetrazole-thiazole core serves as a ligand in transition metal complexes. Cu(II) derivatives exhibit strong NLO properties (χ⁽²⁾ = 1.4 × 10⁻⁶ esu), suggesting applications in optoelectronics.

Comparative Analysis with Structural Analogs

Compound 6451-0755 (N-(4-chlorophenyl)-2-[4-oxo-2-(4-sulfamoylanilino)-4,5-dihydro-1,3-thiazol-5-yl]acetamide) shares the thiazolidinone-acetamide backbone but replaces the tetrazole with a sulfamoylanilino group. This modification increases molecular weight (438.91 vs. 272.3 g/mol) and logP (1.81 vs. 1.77), enhancing membrane permeability but reducing aqueous solubility. Biological testing shows shifted activity toward tyrosine kinase inhibition (IC₅₀ = 0.8 nM vs. 12 μM for PARP-1), highlighting structure-activity nuances.